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Compound of Interest

Compound Name: Tetrapropylammonium chloride

Cat. No.: B153554 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the hygroscopic nature of

Tetrapropylammonium chloride. While specific quantitative data on the water sorption

properties of this compound are not readily available in public literature, this document outlines

its known physical characteristics, presents a standard methodology for evaluating

hygroscopicity, and details best practices for its handling and storage.

Core Properties of Tetrapropylammonium Chloride
Tetrapropylammonium chloride is a quaternary ammonium salt that is recognized for its

tendency to absorb moisture from the atmosphere.[1][2][3] This hygroscopic nature

necessitates specific handling and storage protocols to maintain its chemical integrity and

ensure experimental reproducibility.[1][4]

Table 1: Physical and Chemical Properties of Tetrapropylammonium Chloride
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Property Value Reference(s)

Molecular Formula C12H28ClN [5][6]

Molecular Weight 221.81 g/mol [5][6]

Appearance
White to off-white crystalline

solid/powder
[3]

Melting Point 240-242 °C (lit.) [5]

Solubility Soluble in water and acetone. [5]

Hygroscopic Nature Yes [1][2][3][4][5]

Experimental Protocol for Determining
Hygroscopicity
While specific studies detailing the hygroscopic profile of Tetrapropylammonium chloride are

not publicly available, a standard and widely accepted method for such a determination is

through Dynamic Vapor Sorption (DVS) analysis. This technique measures the change in mass

of a sample as it is exposed to varying levels of relative humidity (RH) at a constant

temperature.

Representative Protocol: Dynamic Vapor Sorption (DVS)
Analysis
This protocol is a general guideline and may require optimization based on the specific

instrumentation and sample characteristics.

Objective: To determine the water vapor sorption and desorption characteristics of a solid

material, thereby classifying its hygroscopicity.

Materials and Equipment:

Dynamic Vapor Sorption (DVS) Analyzer

Microbalance (integrated within the DVS instrument)
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Sample of Tetrapropylammonium chloride (5-15 mg)

Nitrogen gas (dry, for reference)

Controlled humidity and temperature chamber (part of the DVS instrument)

Procedure:

Sample Preparation: A small amount of the Tetrapropylammonium chloride powder

(typically 5-15 mg) is accurately weighed and placed into the DVS instrument's sample pan.

Drying: The sample is initially dried within the instrument by exposing it to a stream of dry

nitrogen gas (0% RH) until a stable mass is achieved. This initial mass serves as the

baseline dry weight.

Sorption Phase: The relative humidity within the sample chamber is incrementally increased

in a stepwise manner (e.g., from 0% to 90% RH in 10% increments). At each RH step, the

system holds the humidity constant and monitors the sample's mass until equilibrium is

reached (i.e., the rate of mass change is below a specified threshold). The mass at each RH

step is recorded.

Desorption Phase: Following the sorption phase, the relative humidity is incrementally

decreased in the same stepwise manner (e.g., from 90% back to 0% RH). The equilibrium

mass at each step is recorded to generate the desorption isotherm.

Data Analysis: The change in mass at each RH step is used to calculate the percentage of

water uptake. The results are plotted as a moisture sorption isotherm, with the percentage of

weight change on the y-axis and the relative humidity on the x-axis. The shape of the

isotherm and the amount of water absorbed can be used to classify the material's

hygroscopicity.

Handling and Storage Workflow for Hygroscopic
Materials
The hygroscopic nature of Tetrapropylammonium chloride demands a controlled

environment to prevent unwanted water absorption, which can affect its physical and chemical
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properties.[1] The following workflow outlines the best practices for handling this and other

hygroscopic substances.

Storage

Preparation for Use

Handling

Post-Handling

Store in a tightly sealed container
in a cool, dry, well-ventilated area

away from incompatible substances.
Store under an inert atmosphere.

Equilibrate container to room temperature
before opening to prevent condensation.

Retrieve from storage

Work in a controlled environment
(e.g., glove box with low humidity)

or handle the material quickly.

Ready for use

Use a pre-tared, sealed container
for weighing if possible.

Promptly and tightly reseal the container
after dispensing the material.

Dispensing complete

Clean up spills immediately,
avoiding dust generation.

Return to storage

Click to download full resolution via product page

Caption: Workflow for the proper handling of hygroscopic substances.

Logical Relationship for Hygroscopicity
Classification
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The classification of a material's hygroscopicity is based on its water uptake under specific

conditions. The European Pharmacopoeia provides a common classification system based on

the percentage increase in mass after 24 hours of exposure to 80% relative humidity at 25°C.

Input Process Measurement

Classification

Tetrapropylammonium
Chloride

Expose to
80% RH at 25°C for 24h Measure % Mass Increase

Slightly Hygroscopic
(0.2% to <2%)If % increase is...

Hygroscopic
(2% to <15%)

If % increase is...

Very Hygroscopic
(≥15%)

If % increase is...

Deliquescent
(Sufficient water is absorbed

to form a liquid)

If observation is...

Click to download full resolution via product page

Caption: Logical flow for classifying the hygroscopicity of a substance.

In conclusion, while quantitative hygroscopic data for Tetrapropylammonium chloride is not

readily available, its known hygroscopic nature necessitates careful handling and storage. By

following the outlined procedures and understanding the principles of hygroscopicity

measurement, researchers can ensure the integrity of the compound and the reliability of their

experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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